Cas no 1984773-52-5 (5-Chloro-3-(4-chlorophenyl)-1H-indole)

• Product Name: 5-Chloro-3-(4-chlorophenyl)-1H-indole
• CAS No: 1984773-52-5
• MF: C₁₄H₉Cl₂N
• MW: 262.133961439133
• MDL: MFCD31916141
• CID: 4784895
• PubChem ID: 20337773
• Update Time: 2025-06-30

5-Chloro-3-(4-chlorophenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-chlorophenyl)-1H-indole
• 3-(4-Chlorophenyl)-5-chloro-1H-indole
• J3.648.289C
• ClC1=CC=C(C=C1)C1=CNC2=CC=C(Cl)C=C12

• MDL： MFCD31916141
• Inchi： 1S/C14H9Cl2N/c15-10-3-1-9(2-4-10)13-8-17-14-6-5-11(16)7-12(13)14/h1-8,17H
• InChI Key： VPYYQPGQWRCOKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 261.0112047g/mol
• Monoisotopic Mass: 261.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 15.8

Additional information on 5-Chloro-3-(4-chlorophenyl)-1H-indole

5-Chloro-3-(4-chlorophenyl)-1H-indole: A Comprehensive Overview

5-Chloro-3-(4-chlorophenyl)-1H-indole (CAS No. 1984773-52-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, including oncology, neurology, and inflammation. This article aims to provide a comprehensive overview of 5-Chloro-3-(4-chlorophenyl)-1H-indole, delving into its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

5-Chloro-3-(4-chlorophenyl)-1H-indole is a substituted indole derivative with a molecular formula of C₁₄H₉Cl₂N. The compound features a central indole core with two chlorine atoms substituting at the 5-position of the indole ring and the 4-position of the phenyl ring. This specific substitution pattern imparts unique chemical properties to the molecule, such as enhanced lipophilicity and stability. These properties make 5-Chloro-3-(4-chlorophenyl)-1H-indole an attractive candidate for drug development, particularly in areas where membrane permeability and metabolic stability are crucial.

Synthesis and Preparation

The synthesis of 5-Chloro-3-(4-chlorophenyl)-1H-indole can be achieved through various routes, with one common method involving the reaction of 4-chlorobenzaldehyde with 5-chloroindole in the presence of a suitable catalyst. This reaction typically proceeds via a condensation step followed by a cyclization process to form the final indole derivative. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound, such as microwave-assisted synthesis and catalytic systems that reduce byproduct formation.

Biological Activities and Mechanisms of Action

5-Chloro-3-(4-chlorophenyl)-1H-indole has been extensively studied for its biological activities, particularly its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades. Additionally, studies have demonstrated that 5-Chloro-3-(4-chlorophenyl)-1H-indole can inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) receptors, thereby reducing tumor blood supply and growth.

Beyond its anticancer properties, 5-Chloro-3-(4-chlorophenyl)-1H-indole has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neuroinflammation, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2 signaling pathways, which play a crucial role in cellular defense against oxidative damage.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 5-Chloro-3-(4-chlorophenyl)-1H-indole is currently being explored through various preclinical and early-stage clinical trials. Preliminary results from these trials have been promising, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels in animal models. However, further clinical studies are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its direct therapeutic applications, 5-Chloro-3-(4-chlorophenyl)-1H-indole serves as a valuable lead compound for drug discovery efforts. Researchers are actively investigating structural modifications to enhance its potency and selectivity for specific targets. For example, derivatives with additional functional groups have shown improved binding affinities to certain receptors involved in cancer progression.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-Chloro-3-(4-chlorophenyl)-1H-indole highlights its potential as a multifaceted therapeutic agent with broad applications in medicine. As our understanding of its biological activities continues to expand, it is likely that new avenues for drug development will emerge. Future studies should focus on optimizing its pharmacological properties through rational drug design and exploring combination therapies to enhance its therapeutic efficacy.

In conclusion, 5-Chloro-3-(4-chlorophenyl)-1H-indole (CAS No. 1984773-52-5) represents a promising compound with significant potential in various medical fields. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development. As we continue to unravel its mechanisms of action and explore its therapeutic applications, it is clear that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments.